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Compound of Interest

Compound Name: 4-Benzoyloxy-2-azetidinone

Cat. No.: B160663

4-Oxoazetidin-2-yl Benzoate: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Oxoazetidin-2-yl benzoate is a chemical compound belonging to the class of azetidinones,
which are four-membered lactam rings. The azetidinone core is a significant pharmacophore
found in a wide array of antibiotics, most notably the penicillins and cephalosporins. The
presence of a benzoate group suggests its potential role as a synthetic intermediate in the
development of more complex molecules with diverse biological activities. This technical guide
provides a summary of the available physical and chemical properties of 4-oxoazetidin-2-yl
benzoate. It is important to note that while basic identifiers are available, detailed experimental
data and biological activity studies for this specific molecule are limited in publicly accessible
scientific literature.

Chemical and Physical Properties

The fundamental chemical and physical properties of 4-oxoazetidin-2-yl benzoate have been
compiled from various chemical supplier databases.
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Property Value Source
CAS Number 28562-58-5 [L1121[3141[5]
Molecular Formula C10H9NOs [1][3]
Molecular Weight 191.18 g/mol [11[3]
IUPAC Name (4-oxoazetidin-2-yl) benzoate [5]
SMILES O=C1NC(OC(C2=CC=CC=C2) )

=0)C1
Boiling Point No data available [3]
Melting Point No data available
Solubility No data available

Note: The lack of available data for properties such as boiling point, melting point, and solubility
suggests that 4-oxoazetidin-2-yl benzoate is likely a non-isolated intermediate in multi-step
syntheses, and as such, its detailed physicochemical characterization has not been a primary
focus of published research.

Synthesis and Reactivity

While specific, detailed experimental protocols for the synthesis of 4-oxoazetidin-2-yl benzoate
are not readily found in the searched literature, a logical synthetic pathway can be proposed
based on general principles of organic chemistry.

A plausible synthetic route would involve the esterification of 4-hydroxyazetidin-2-one with
benzoic acid or one of its activated derivatives (e.g., benzoyl chloride). This reaction would
typically be carried out in the presence of a suitable solvent and a catalyst or base to facilitate
the reaction.
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A potential synthetic workflow for 4-oxoazetidin-2-yl benzoate.

The reactivity of 4-oxoazetidin-2-yl benzoate would be dictated by the strained [-lactam ring
and the ester functional group. The lactam is susceptible to nucleophilic attack and ring-
opening, a characteristic feature exploited in the mechanism of action of B-lactam antibiotics.
The benzoate ester group can undergo hydrolysis or transesterification under appropriate
conditions.

Spectral Data

Detailed, interpreted spectral data (NMR, IR, Mass Spectrometry) for 4-oxoazetidin-2-yl
benzoate are not available in the public domain. Chemical suppliers may offer analytical data
upon request for commercial purposes.[3]

Biological Activity and Signaling Pathways

There is currently no specific information available in the scientific literature regarding the
biological activity or the involvement of 4-oxoazetidin-2-yl benzoate in any signaling pathways.
While the azetidinone core is of significant interest in drug discovery, research has primarily
focused on more complex derivatives. The potential biological effects of this specific compound
remain uninvestigated.

Hazard Information
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According to supplier safety data, 4-oxoazetidin-2-yl benzoate is associated with the following
hazard statements: H315 (Causes skin irritation) and H319 (Causes serious eye irritation).[3]
Standard precautionary statements for handling, such as wearing protective gloves and eye
protection, are recommended.[3]

Conclusion

4-Oxoazetidin-2-yl benzoate is a known chemical entity with a confirmed molecular structure
and weight. However, a comprehensive profile of its physical and chemical properties, detailed
experimental protocols for its synthesis and analysis, and any assessment of its biological
activity are not currently available in the peer-reviewed scientific literature. This suggests its
primary role as a synthetic intermediate rather than a final product of interest. Further research
would be required to fully characterize this compound and to explore its potential applications
in medicinal chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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